Cas no 2088368-74-3 (5-Chloro-2-iodo-4-methylphenol)

• Product Name: 5-Chloro-2-iodo-4-methylphenol
• CAS No: 2088368-74-3
• MF: C₇H₆ClIO
• MW: 268.479413509369
• CID: 5753049
• PubChem ID: 126650641
• Update Time: 2025-06-08

5-Chloro-2-iodo-4-methylphenol Chemical and Physical Properties

Names and Identifiers

• 5-chloro-2-iodo-4-methylphenol
• 2088368-74-3
• EN300-22997104
• SCHEMBL18587207
• 5-Chloro-2-iodo-4-methyl-phenol
• 5-Chloro-2-iodo-4-methylphenol

• Inchi： 1S/C7H6ClIO/c1-4-2-6(9)7(10)3-5(4)8/h2-3,10H,1H3
• InChI Key： PWVBOEYQGUMZGL-UHFFFAOYSA-N
• SMILES： IC1=C(C=C(C(C)=C1)Cl)O

Computed Properties

• Exact Mass: 267.91519g/mol
• Monoisotopic Mass: 267.91519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 20.2Ų

Additional information on 5-Chloro-2-iodo-4-methylphenol

Introduction to 5-Chloro-2-iodo-4-methylphenol (CAS No: 2088368-74-3)

5-Chloro-2-iodo-4-methylphenol, identified by its Chemical Abstracts Service (CAS) number 2088368-74-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, featuring a phenolic structure with chloro and iodo substituents, exhibits unique chemical properties that make it a valuable intermediate in the synthesis of various biologically active molecules.

The molecular structure of 5-Chloro-2-iodo-4-methylphenol consists of a benzene ring substituted with a chlorine atom at the 5-position, an iodine atom at the 2-position, and a methyl group at the 4-position. This specific arrangement of functional groups imparts distinct reactivity, making it a versatile building block for further chemical modifications. The presence of both halogen atoms enhances its utility in cross-coupling reactions, which are fundamental in modern drug discovery and development.

In recent years, 5-Chloro-2-iodo-4-methylphenol has been explored in the synthesis of novel therapeutic agents. Its ability to participate in palladium-catalyzed coupling reactions, such as Suzuki-Miyaura and Stille couplings, has opened up avenues for constructing complex heterocyclic compounds. These reactions are pivotal in generating molecules with potential pharmaceutical applications, including antiviral, anticancer, and anti-inflammatory agents.

One of the most compelling aspects of 5-Chloro-2-iodo-4-methylphenol is its role in the development of small-molecule inhibitors targeting specific biological pathways. Researchers have leveraged its reactivity to create derivatives that interact with enzymes and receptors involved in disease processes. For instance, studies have demonstrated its utility in designing inhibitors of tyrosine kinases, which are critical in cancer therapy. The chloro and iodo substituents provide handles for further functionalization, allowing chemists to fine-tune the pharmacological properties of the resulting compounds.

The pharmaceutical industry has shown particular interest in 5-Chloro-2-iodo-4-methylphenol due to its potential as a precursor for drug candidates. Its structural features make it amenable to modifications that can enhance bioavailability, metabolic stability, and target specificity. By incorporating this compound into synthetic strategies, researchers aim to develop next-generation therapeutics with improved efficacy and reduced side effects.

Furthermore, 5-Chloro-2-iodo-4-methylphenol has found applications in materials science, particularly in the synthesis of organic electronic materials. Its ability to form stable intermediates that can be polymerized or incorporated into thin films has led to advancements in optoelectronic devices. These applications highlight the broad utility of this compound beyond traditional pharmaceuticals.

The synthesis of 5-Chloro-2-iodo-4-methylphenol typically involves multi-step organic transformations starting from commercially available aromatic precursors. Key steps often include halogenation reactions to introduce the chloro and iodo substituents at specific positions on the benzene ring. The methyl group is typically introduced through methylation reactions, which can be carried out under various conditions depending on the desired regioselectivity.

Recent advances in synthetic methodologies have improved the efficiency and scalability of producing 5-Chloro-2-iodo-4-methylphenol. Catalytic processes and green chemistry principles have been employed to minimize waste and reduce reaction times. These innovations align with the growing emphasis on sustainable practices in chemical manufacturing.

In conclusion, 5-Chloro-2-iodo-4-methylphenol (CAS No: 2088368-74-3) is a multifaceted compound with significant potential in pharmaceutical research and industrial applications. Its unique structural features enable diverse chemical transformations, making it an indispensable tool for synthetic chemists. As research continues to uncover new applications for this compound, its importance is expected to grow further, driving innovation across multiple scientific disciplines.